Cas no 869563-00-8 (1-Dodecane-d25-thiol)

• Product Name: 1-Dodecane-d25-thiol
• CAS No: 869563-00-8
• MF: C₁₂H₂₆S
• MW: 227.553884983063
• MDL: MFCD08705202
• CID: 719054
• PubChem ID: 102602362
• Update Time: 2025-05-21

1-Dodecane-d25-thiol Chemical and Physical Properties

Names and Identifiers

• 1-Dodecane-1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,11,11,12,12,12-d25-thiol(9CI)
• 1-DODECANE-D25-THIOL
• 869563-00-8
• 1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,11,11,12,12,12-pentacosadeuteriododecane-1-thiol
• D99026
• 1-Dodecane-d25-thiol

• MDL： MFCD08705202
• Inchi： 1S/C12H26S/c1-2-3-4-5-6-7-8-9-10-11-12-13/h13H,2-12H2,1H3/i1D3,2D2,3D2,4D2,5D2,6D2,7D2,8D2,9D2,10D2,11D2,12D2
• InChI Key： WNAHIZMDSQCWRP-VVZIYBSUSA-N
• SMILES： SC([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])[2H]

Computed Properties

• Exact Mass: 227.332
• Monoisotopic Mass: 227.332
• Isotope Atom Count: 25
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 10
• Complexity: 81.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.1
• Topological Polar Surface Area: 1A^2

Additional information on 1-Dodecane-d25-thiol

1-Dodecane-d25-Thiol (CAS No: 869563-00-8) - A Comprehensive Overview

1-Dodecane-d25-thiol (CAS No: 869563-00-8) is a unique organosulfur compound that has garnered significant attention in recent years due to its distinctive properties and potential applications in various fields. This compound, also referred to as deuterated thiol, is a saturated alkanethiol with a deuterium substitution pattern that imparts unique characteristics, making it valuable in research and industrial settings.

The molecular structure of 1-Dodecane-d25-thiol consists of a dodecane chain (C₁₂H₂₅) with a terminal thiol (-SH) group. The deuterium substitution at the 25th position introduces isotopic effects that can influence its chemical reactivity, stability, and spectroscopic properties. This makes it an ideal candidate for studies involving isotopic labeling, particularly in nuclear magnetic resonance (NMR) spectroscopy, where deuterium's distinct nuclear spin can enhance signal resolution and provide insights into molecular dynamics.

Recent advancements in materials science have highlighted the potential of 1-Dodecane-d25-thiol in the development of self-assembled monolayers (SAMs). These SAMs are crucial in creating surfaces with tailored properties, such as hydrophobicity or biocompatibility, which are essential in microelectronics, biosensors, and medical devices. The deuterium substitution in this compound enhances its stability under harsh conditions, making it suitable for applications requiring long-term durability.

In the field of biochemistry, 1-Dodecane-d25-thiol has been employed as a probe for studying lipid interactions and membrane dynamics. Its ability to incorporate into lipid bilayers without significantly disrupting their structure allows researchers to investigate membrane permeability and protein-lipid interactions with high precision. This has implications for drug delivery systems and the development of novel therapeutic agents.

The synthesis of 1-Dodecane-d25-thiol involves a multi-step process that includes deuterium labeling at specific positions to ensure uniform substitution patterns. Recent studies have optimized these synthesis methods, reducing production costs while maintaining high purity levels. This has made the compound more accessible for both academic research and industrial applications.

From an environmental perspective, 1-Dodecane-d25-thiol exhibits low toxicity and biodegradability under controlled conditions, which aligns with growing concerns over sustainable chemistry practices. Its use in green chemistry applications is an area of active exploration, particularly in the design of eco-friendly surfactants and lubricants.

In conclusion, 1-Dodecane-d25-thiol (CAS No: 869563-00-8) is a versatile compound with a wide range of applications across multiple disciplines. Its unique isotopic properties, combined with advancements in synthesis techniques and application development, position it as a valuable tool in modern scientific research and industrial innovation.